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Compound of Interest

Compound Name: SW116

Cat. No.: B611083 Get Quote

The proper disposal of the SW116 cell line, a human colorectal adenocarcinoma cell line, is

critical for maintaining laboratory safety and preventing biological contamination. As a BSL-1

(Biosafety Level 1) agent, SW116 requires specific handling and disposal protocols in

accordance with institutional and regulatory guidelines for biohazardous waste. This guide

provides essential information for researchers, scientists, and drug development professionals

on the safe and compliant disposal of SW116 cells and associated materials.

All waste generated from the handling and culturing of the SW116 cell line must be treated as

biohazardous waste. This includes liquid waste such as spent culture media, solid waste like

contaminated labware, and sharps.

Waste Segregation and Disposal Plan
Proper segregation of waste at the point of generation is paramount to ensure safe and

effective disposal. The following table summarizes the types of waste generated from working

with the SW116 cell line and the appropriate disposal procedures.
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Waste Type Examples Disposal Container
Treatment and
Final Disposal

Liquid Biohazardous

Waste

Spent culture media,

supernatants, buffers

used for cell washing.

Leak-proof, labeled

container with a

biohazard symbol.

Decontaminate with a

freshly prepared 10%

bleach solution (final

concentration of 1%

sodium hypochlorite)

for at least 30 minutes

before disposal down

the sanitary sewer, or

autoclave.[1]

Solid Biohazardous

Waste

Cell culture flasks,

petri dishes,

centrifuge tubes,

serological pipettes,

gloves, gowns, and

other contaminated

labware.

Autoclavable

biohazard bags within

a rigid, leak-proof

secondary container

with a biohazard

symbol.[1][2]

Autoclave to

decontaminate, then

dispose of as regular

solid waste according

to institutional

procedures.[1][3]

Sharps Waste

Pipette tips, needles,

syringes, scalpels,

and broken glass

contaminated with

SW116 cells.

Puncture-resistant,

leak-proof sharps

container with a

biohazard symbol.[1]

[2][4]

Autoclave the sealed

sharps container and

then dispose of it in

the appropriate

medical or

biohazardous waste

stream.[1]

Chemical Waste (from

cell culture)

Unused or expired

media, sera, and

reagents that do not

contain infectious

agents.

Labeled chemical

waste container

compatible with the

contents.

Dispose of through

the institution's

hazardous chemical

waste program.

Consult the Safety

Data Sheet (SDS) for

specific disposal

information.[5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.youtube.com/watch?v=OXqcGc_1794
https://m.youtube.com/watch?v=OXqcGc_1794
https://www.youtube.com/watch?v=73OrxTT9VB0
https://m.youtube.com/watch?v=OXqcGc_1794
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://m.youtube.com/watch?v=OXqcGc_1794
https://www.youtube.com/watch?v=73OrxTT9VB0
https://www.youtube.com/watch?v=J-x9hnh73uQ
https://m.youtube.com/watch?v=OXqcGc_1794
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Decontamination
Decontamination of Liquid Biohazardous Waste:

Bleach Decontamination:

Add a sufficient volume of household bleach to the liquid waste to achieve a final

concentration of 10% bleach (1% sodium hypochlorite).

Ensure thorough mixing.

Allow a contact time of at least 30 minutes.

After decontamination, the liquid can typically be poured down the sanitary sewer, followed

by flushing with copious amounts of water. Check with your institution's Environmental

Health and Safety (EHS) office for local regulations.

Autoclave Decontamination:

Collect liquid waste in an autoclavable container (e.g., borosilicate glass flask). Do not

seal the container tightly to prevent pressure buildup.

Autoclave at 121°C (250°F) and 15 psi for a minimum of 30-60 minutes, depending on the

volume.

After cooling, the sterilized liquid can be disposed of down the sanitary sewer.

Decontamination of Solid Biohazardous Waste:

Autoclaving:

Place solid waste in a designated, labeled autoclavable biohazard bag.

Ensure the bag is not overfilled and allows for steam penetration.

Autoclave at 121°C (250°F) and 15 psi for a minimum of 60 minutes.
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After the cycle is complete and the waste has cooled, the bag can be placed in the regular

municipal waste stream, as per institutional policy.

SW116 Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from working with the SW116 cell line.
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Click to download full resolution via product page

Caption: Workflow for SW116 waste segregation and disposal.
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Disclaimer: These procedures are intended as a general guide. Always consult and adhere to

your institution's specific Environmental Health and Safety (EHS) protocols and local

regulations for biohazardous and chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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